Cas no 27579-55-1 (2-bromo-4-methylcyclohexan-1-one)

• Product Name: 2-bromo-4-methylcyclohexan-1-one
• CAS No: 27579-55-1
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• CID: 1431453
• PubChem ID: 12490455
• Update Time: 2025-10-16

2-bromo-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-bromo-4-methyl-
• 2-bromo-4-methylcyclohexan-1-one
• 2-bromo-4-methylcyclohexanone

• Inchi： 1S/C7H11BrO/c1-5-2-3-7(9)6(8)4-5/h5-6H,2-4H2,1H3
• InChI Key： ZGKHYOAPWMMURT-UHFFFAOYSA-N
• SMILES： BrC1C(CCC(C)C1)=O

Computed Properties

• Exact Mass: 189.99933

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-4-methylcyclohexan-1-one

2-Bromo-4-Methylcyclohexan-1-One: A Comprehensive Overview

The compound 2-bromo-4-methylcyclohexan-1-one (CAS No. 27579-55-1) is a significant organic molecule with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique cyclohexanone skeleton, which provides a versatile platform for further chemical modifications. In recent years, advancements in synthetic methodologies and its biological evaluations have underscored its potential as a valuable building block in organic synthesis.

2-Bromo-4-methylcyclohexan-1-one exhibits interesting physical and chemical properties that make it suitable for various industrial applications. Its molecular structure, featuring a bromine atom at the 2-position and a methyl group at the 4-position on the cyclohexane ring, contributes to its reactivity and selectivity in different chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex natural products and bioactive molecules. For instance, researchers have utilized this compound as a key precursor in the construction of steroidal frameworks, demonstrating its utility in drug discovery.

The synthesis of 2-bromo-4-methylcyclohexan-1-one has been extensively explored, with various methods reported in the literature. One of the most efficient approaches involves the bromination of cyclohexanone derivatives under specific conditions to achieve high yields and selectivity. Recent advancements in catalytic systems have further enhanced the sustainability of these processes, aligning with the growing demand for green chemistry practices. For example, the use of palladium catalysts has enabled selective bromination while minimizing byproduct formation.

In terms of applications, 2-bromo-4-methylcyclohexan-1-one has found significant use in the pharmaceutical industry as an intermediate in the synthesis of antibiotics, antifungal agents, and anti-inflammatory drugs. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for constructing diverse molecular architectures. Furthermore, recent studies have explored its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to facilitate enantioselective reactions.

The biological activity of 2-bromo-4-methylcyclohexan-1-one has also been a subject of intense research. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Additionally, this compound has shown promise in agricultural applications, such as acting as a precursor for biopesticides with reduced environmental impact.

From an environmental perspective, understanding the fate and behavior of 2-bromo-4-methylcyclohexan-1-one in different ecosystems is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have evaluated its biodegradation pathways and potential toxicity to aquatic organisms. These findings are essential for guiding regulatory decisions and ensuring responsible use in industrial settings.

In conclusion, 2-bromo-4-methylcyclohexan-1-one (CAS No. 27579-55-1) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and biological evaluations, position it as a key player in modern organic chemistry. As research continues to uncover new avenues for its utilization, this compound is poised to make significant contributions to both academic and industrial sectors.